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molecular formula C21H15Cl2FIN3O B8553785 [3-Chloro-4-(3-fluorobenzyloxy)phenyl](6-iodoquinazolin-4-yl)amine hydrochloride

[3-Chloro-4-(3-fluorobenzyloxy)phenyl](6-iodoquinazolin-4-yl)amine hydrochloride

Cat. No. B8553785
M. Wt: 542.2 g/mol
InChI Key: PXHIYYOHCWDBIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08088766B2

Procedure details

3-Chloro-4-(3-fluoro-benzyloxy)-phenylamine (3.1 g, 12 mmol) and 4-chloro-6-iodo-quinazoline (3.28 g, 11.3 mmol) are dissolved in a 1:1 mixture of DCE:t-BuOH (56 ml). The reaction mixture is refluxed for 19 hours. The product is isolated by suction filtration through sintered glass, washed with excess DCM, and air dried to afford 3.8 g (7.0 mmol, 58%) of the clean desired material.
Name
3-Chloro-4-(3-fluoro-benzyloxy)-phenylamine
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
4-chloro-6-iodo-quinazoline
Quantity
3.28 g
Type
reactant
Reaction Step One
Name
DCE
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
t-BuOH
Quantity
56 mL
Type
reactant
Reaction Step Two
Name
clean desired material
Yield
58%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([NH2:17])[CH:5]=[CH:6][C:7]=1[O:8][CH2:9][C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([F:16])[CH:11]=1.Cl[C:19]1[C:28]2[C:23](=[CH:24][CH:25]=[C:26]([I:29])[CH:27]=2)[N:22]=[CH:21][N:20]=1.CC(O)(C)C>ClCCCl>[ClH:1].[Cl:1][C:2]1[CH:3]=[C:4]([NH:17][C:19]2[C:28]3[C:23](=[CH:24][CH:25]=[C:26]([I:29])[CH:27]=3)[N:22]=[CH:21][N:20]=2)[CH:5]=[CH:6][C:7]=1[O:8][CH2:9][C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([F:16])[CH:11]=1 |f:4.5|

Inputs

Step One
Name
3-Chloro-4-(3-fluoro-benzyloxy)-phenylamine
Quantity
3.1 g
Type
reactant
Smiles
ClC=1C=C(C=CC1OCC1=CC(=CC=C1)F)N
Name
4-chloro-6-iodo-quinazoline
Quantity
3.28 g
Type
reactant
Smiles
ClC1=NC=NC2=CC=C(C=C12)I
Name
DCE
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Step Two
Name
t-BuOH
Quantity
56 mL
Type
reactant
Smiles
CC(C)(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is refluxed for 19 hours
Duration
19 h
CUSTOM
Type
CUSTOM
Details
The product is isolated by suction filtration through sintered glass
WASH
Type
WASH
Details
washed with excess DCM, and air
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
clean desired material
Type
product
Smiles
Cl.ClC=1C=C(C=CC1OCC1=CC(=CC=C1)F)NC1=NC=NC2=CC=C(C=C12)I
Measurements
Type Value Analysis
AMOUNT: AMOUNT 7 mmol
AMOUNT: MASS 3.8 g
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 116.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.